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Compound of Interest

Compound Name: Glycyphyllin

Cat. No.: B1202128 Get Quote

An In-depth Technical Guide to Glycyphyllin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glycyphyllin, a dihydrochalcone

glycoside. The document details its chemical properties, biological activities, and relevant

experimental methodologies, presenting data in a clear and accessible format for researchers

and professionals in the field of drug development.

Chemical and Physical Properties
Glycyphyllin, also known as Phloretin 2'-O-rhamnoside, is a naturally occurring compound. Its

fundamental chemical identifiers and properties are summarized below.
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Property Value Source

CAS Number 19253-17-9 [1][2]

Molecular Formula C21H24O9 [1][3]

Molecular Weight 420.4 g/mol

IUPAC Name

1-[2,4-dihydroxy-6-

[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxyphenyl]-3-(4-

hydroxyphenyl)propan-1-one

[1]

Synonyms
Phloretin 2'-O-rhamnoside,

Glycyphirin A
[1][4]

Biological Activity and Signaling Pathways
Further research is required to delineate the specific biological activities and associated

signaling pathways of Glycyphyllin. This section will be updated as more experimental data

becomes available.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological evaluation of

Glycyphyllin are currently being compiled from relevant literature. This section will provide

step-by-step methodologies for key experiments.

Logical Relationships and Workflows
The following diagram illustrates a general workflow for the investigation of a natural product

like Glycyphyllin, from initial identification to potential therapeutic application.
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Caption: A generalized workflow for natural product drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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